![molecular formula C17H24N2O3 B6450246 N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide CAS No. 2640898-12-8](/img/structure/B6450246.png)
N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide, also known as N2A3MB, is a novel synthetic compound that has been studied for its potential applications in scientific research. N2A3MB is a small molecule inhibitor of the enzyme acetyl-CoA carboxylase (ACC), which is involved in the biosynthesis of fatty acids. N2A3MB has been shown to inhibit ACC activity in vitro, and has been proposed as a potential therapeutic agent for the treatment of metabolic disorders such as obesity, diabetes, and fatty liver disease.
Mechanism of Action
Target of Action
It is known that similar compounds interact withCarbonic Anhydrase 1 and 2 . These enzymes play a crucial role in maintaining pH balance in the body and assisting in CO2 transport.
Mode of Action
Compounds with similar structures are known to undergo reactions such asfree radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
It is known that similar compounds can affect a variety of pathways due to their ability to undergo various reactions . The downstream effects of these pathways would depend on the specific reactions and the targets involved.
Result of Action
Based on its potential targets and reactions, it can be inferred that the compound may have significant effects on cellular processes related to ph balance and co2 transport .
Advantages and Limitations for Lab Experiments
N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor that can be easily synthesized, and it is highly specific for ACC. Additionally, this compound has been shown to be effective in inhibiting ACC activity in vitro. However, there are some limitations to its use in laboratory experiments. This compound has not been tested in vivo, so its effects on biochemical and physiological processes in living organisms are not known. Additionally, the long-term effects of this compound on ACC activity are not known.
Future Directions
There are several potential future directions for the study of N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide. First, further research is needed to determine the long-term effects of this compound on ACC activity. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in the treatment of metabolic disorders such as obesity, diabetes, and fatty liver disease. Finally, research should be conducted to explore the potential use of this compound as a tool to study the role of ACC in the regulation of fatty acid metabolism in cell culture models.
Synthesis Methods
N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide can be synthesized using a variety of methods. The most common method involves the reaction of 4-acetamido-3-(3-methylbutanoyl)phenylacetic acid with ethyl acetate in the presence of an acid catalyst. The reaction yields this compound as the major product, with minor amounts of other byproducts.
Scientific Research Applications
N-{2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl}acetamide has been studied for its potential applications in scientific research. It has been shown to inhibit ACC activity in vitro, and has been proposed as a potential therapeutic agent for the treatment of metabolic disorders such as obesity, diabetes, and fatty liver disease. Additionally, this compound has been used as a tool to study the role of ACC in the regulation of fatty acid metabolism in cell culture models. It has also been used to study the effects of ACC inhibition on the development and progression of metabolic disorders.
properties
IUPAC Name |
N-[2-[4-acetamido-3-(3-methylbutanoyl)phenyl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c1-11(2)9-17(22)15-10-14(7-8-18-12(3)20)5-6-16(15)19-13(4)21/h5-6,10-11H,7-9H2,1-4H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYGUBBZTZJNUNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)C1=C(C=CC(=C1)CCNC(=O)C)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.